Cas no 874-89-5 (4-(Hydroxymethyl)benzonitrile)

4-(Hydroxymethyl)benzonitrile structure
4-(Hydroxymethyl)benzonitrile structure
Product Name:4-(Hydroxymethyl)benzonitrile
CAS No:874-89-5
MF:C8H7NO
MW:133.147281885147
MDL:MFCD00870633
CID:83166
PubChem ID:24874643
Update Time:2025-09-27

4-(Hydroxymethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(Hydroxymethyl)benzonitrile
    • 4-Cyanobenzyl alcohol
    • p-Cyanobenzyl alcohol
    • Benzonitrile, 4-(hydroxymethyl)-
    • 4-hydroxymethylbenzonitrile
    • 4-Hydroxymethyl-benzonitrile
    • XAASLEJRGFPHEV-UHFFFAOYSA-N
    • 4-cyanobenzenemethanol
    • (4-cyanophenyl)methanol
    • 4(hydroxymethyl)-benzonitrile
    • 4-(hydroxymethyl) benzonitrile
    • 4-(hydroxymethyl)-benzonitrile
    • 4-(Hydroxymethyl)benzonitrile #
    • 4-(hydroxymethyl)benzenecarbonitr
    • 4-(Hydroxymethyl)benzonitrile (ACI)
    • p-Tolunitrile, α-hydroxy- (6CI, 7CI, 8CI)
    • p-Hydroxymethylbenzonitrile
    • 874-89-5
    • 4-(Hydroxymethyl)benzonitrile, 95%
    • SY025114
    • DB-011335
    • F0001-0101
    • Z335244916
    • MFCD00870633
    • CHEBI:156307
    • 4-Cyanobeznyl alcohol
    • SCHEMBL92970
    • CS-W003983
    • DTXSID90236331
    • AS-10378
    • CCRIS 5116
    • AKOS000249162
    • CL8727
    • EN300-72112
    • MDL： MFCD00870633
    • Inchi： 1S/C8H7NO/c9-5-7-1-3-8(6-10)4-2-7/h1-4,10H,6H2
    • InChI Key： XAASLEJRGFPHEV-UHFFFAOYSA-N
    • SMILES： N#CC1C=CC(CO)=CC=1

Computed Properties

  • Exact Mass: 133.05300
  • Monoisotopic Mass: 133.052763847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.1
  • Topological Polar Surface Area: 44

Experimental Properties

  • Color/Form: White powder
  • Melting Point: 39-43 °C (lit.)
  • Boiling Point: 297.4°C at 760 mmHg
  • Flash Point: Degrees Fahrenheit:230°F
    Degrees Celsius:110°C
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 44.02000
  • LogP: 1.05058
  • Solubility: Not determined

4-(Hydroxymethyl)benzonitrile Security Information

4-(Hydroxymethyl)benzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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4-(Hydroxymethyl)benzonitrile Production Method

Production Method 1

105-07-7 105-07-7
874-89-5 874-89-5
Reaction Conditions
1.1 Reagents: Dowex 50W ,  Sodium borohydride Solvents: Tetrahydrofuran ;  cooled; 15 min, rt
1.2 Reagents: Water ;  rt
Reference
Synthesis and biological assay of erlotinib analogues and BSA-conjugated erlotinib analogue
Boobalan, Ramalingam; et al, Bioorganic & Medicinal Chemistry Letters, 2017, 27(8), 1784-1788

Production Method 2

105-07-7 105-07-7
874-89-5 874-89-5
Reaction Conditions
1.1 Reagents: Glucose ,  NADH Catalysts: 7α-Hydroxysteroid dehydrogenase Solvents: Dimethyl sulfoxide ,  Water ;  12 h, pH 7, 30 °C
Reference
The catalytic promiscuity of a microbial 7α-hydroxysteroid dehydrogenase. Reduction of non-steroidal carbonyl compounds
Liu, Yang; et al, Steroids, 2011, 76(10-11), 1136-1140

Production Method 3

39895-56-2 39895-56-2
874-89-5 874-89-5
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Ruthenium (calcium hydroxyapatite-bound) Solvents: Toluene
Reference
Catalysis of a hydroxyapatite-bound Ru complex: efficient heterogeneous oxidation of primary amines to nitriles in the presence of molecular oxygen
Mori, Kohsuke; et al, Chemical Communications (Cambridge, 2001, (5), 461-462

Production Method 4

874-86-2 874-86-2
874-89-5 874-89-5
Reaction Conditions
1.1 Reagents: Sodium bicarbonate Catalysts: 1-Butyl-3-methylimidazolium tetrafluoroborate Solvents: Water ;  1 h, 80 °C
Reference
A green and highly efficient protocol for hydrolysis of substituted benzyl chloride using ionic liquid [bmim]BF4 as phase-transfer catalyst
Zhang, Yong; et al, Advanced Materials Research (Zuerich, 2010, 113, 113-116

Production Method 5

874-86-2 874-86-2
874-89-5 874-89-5
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Water
Reference
Chemotherapeutic comparison of the trypanocidal action of some aromatic diamidines
Ashley, J. N.; et al, Journal of the Chemical Society, 1942, 103, 103-16

Production Method 6

179056-06-5 179056-06-5
874-89-5 874-89-5
Reaction Conditions
1.1 Catalysts: Methanesulfonic acid, 1,1,1-trifluoro-, hafnium(4+) salt (4:1) Solvents: Methanol ;  9 h, rt
1.2 Reagents: Triethylamine ;  neutralized, rt
Reference
Hafnium Triflate as a Highly Potent Catalyst for Regio- and Chemoselective Deprotection of Silyl Ethers
Zheng, Xiu-An; et al, Synthesis, 2019, 51(4), 944-952

Production Method 7

17201-43-3 17201-43-3
874-89-5 874-89-5
Reaction Conditions
1.1 Reagents: Barium carbonate Solvents: Water ;  4 h, reflux
Reference
Structure-Guided, Single-Point Modifications in the Phosphinic Dipeptide Structure Yield Highly Potent and Selective Inhibitors of Neutral Aminopeptidases
Vassiliou, Stamatia; et al, Journal of Medicinal Chemistry, 2014, 57(19), 8140-8151

Production Method 8

17201-43-3 17201-43-3
874-89-5 874-89-5
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Eosin Solvents: Dimethyl sulfoxide ;  12 h, 25 °C
Reference
Metal-free, visible-light photoredox catalysis: transformation of arylmethyl bromides to alcohols and aldehydes
Li, Jian; et al, RSC Advances, 2014, 4(91), 49974-49978

Production Method 9

7188-38-7 7188-38-7
18282-51-4 18282-51-4
874-89-5 874-89-5
Reaction Conditions
1.1 Reagents: Acetic acid, 2,2,2-trifluoro-, copper(2+) salt (2:1) Catalysts: Palladium diacetate Solvents: Dimethyl sulfoxide ;  6 h, 130 °C
Reference
Synthesis of aryl nitriles by palladium-assisted cyanation of aryl iodides using tert-butyl isocyanide as cyano source
Jiang, Xiao; et al, Tetrahedron, 2015, 71(29), 4883-4887

Production Method 10

21388-95-4 21388-95-4
874-89-5 874-89-5
Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Catalysts: Zirconocene, dichloride Solvents: Tetrahydrofuran ;  30 min, -20 °C; -20 °C → rt
1.2 Reagents: Citric acid Solvents: Water ;  rt
Reference
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Gavel, Marine; et al, Organic Letters, 2019, 21(7), 1948-1952

Production Method 11

52010-97-6 52010-97-6
874-89-5 874-89-5
Reaction Conditions
1.1 Reagents: Pyridine ,  Hydroxyamine hydrochloride Solvents: Ethanol ;  24 h, reflux
2.1 Reagents: Triethylamine Solvents: Acetonitrile ;  rt; overnight, rt
3.1 Solvents: Water ;  60 min
Reference
Mechanoresponsive Carbamoyloximes for the Activation of Secondary Amines in Polymers
Campagna, Davide ; et al, Angewandte Chemie, 2022, 61(39),

Production Method 12

105-07-7 105-07-7
874-89-5 874-89-5
Reaction Conditions
1.1 Solvents: Water ;  5 d, rt
Reference
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, Mexico, , ,

Production Method 13

1129-35-7 1129-35-7
874-89-5 874-89-5
Reaction Conditions
1.1 Reagents: Sodium borohydride
Reference
Thio-activated sodium borohydride reduction of carboxylate esters
Maki, Yuji; et al, Tetrahedron Letters, 1975, (38), 3295-6

Production Method 14

1129-35-7 1129-35-7
874-89-5 874-89-5
Reaction Conditions
1.1 Reagents: Sodium borohydride Catalysts: Sodium methoxide Solvents: Methanol ;  3 h, 25 °C
1.2 Reagents: Methanol
Reference
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Production Method 15

1129-35-7 1129-35-7
874-89-5 874-89-5
Reaction Conditions
1.1 Reagents: Pinacolborane Catalysts: Lithium tert-butoxide Solvents: Tetrahydrofuran ;  24 h, 100 °C; 100 °C → rt
1.2 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  overnight, rt
Reference
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Production Method 16

39895-56-2 39895-56-2
874-89-5 874-89-5
Reaction Conditions
Reference
Introduction of the cyano group by substitution of nitrogen functions
Subramanian, L. R., Science of Synthesis, 2004, 19, 217-233

Production Method 17

874-89-5 874-89-5
Reaction Conditions
1.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane ,  Water ;  30 min, rt
Reference
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Production Method 18

873-75-6 873-75-6
874-89-5 874-89-5
Reaction Conditions
1.1 Catalysts: [2′-(Amino-κN)[1,1′-biphenyl]-2-yl-κC][bis(1,1-dimethylethyl)[2′,4′,6′-tris(1-me… Solvents: Tetrahydrofuran ,  Water ;  18 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  5 min, rt
Reference
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Cohen, Daniel T.; et al, Organic Letters, 2015, 17(2), 202-205

Production Method 19

873-75-6 873-75-6
874-89-5 874-89-5
Reaction Conditions
1.1 Reagents: Polyethylene glycol lauryl ether ,  Poly(methylhydrosiloxane) Catalysts: [2′-(Amino-κN)[1,1′-biphenyl]-2-yl-κC][[5-(diphenylphosphino)-9,9-dimethyl-9H-xa… Solvents: Tetrahydrofuran ,  Water ;  8 h, 55 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
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Thakore, Ruchita R.; et al, ChemCatChem, 2021, 13(1), 212-216

Production Method 20

7153-22-2 7153-22-2
874-89-5 874-89-5
Reaction Conditions
1.1 Reagents: Borate(1-), trihydro-1-pyrrolidinyl-, lithium (1:1), (T-4)- Solvents: Tetrahydrofuran
Reference
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Collins, Cristopher J.; et al, Tetrahedron Letters, 1997, 38(4), 529-532

Production Method 21

874-89-5 874-89-5
Reaction Conditions
1.1 Reagents: Diisopropylethylamine Catalysts: 2-Chlorotrityl chloride (polystyrene crosslinked divinylbenzene beads bound) Solvents: Dichloromethane ;  60 min, 25 - 30 °C
1.2 Reagents: Sodium borohydride Catalysts: Copper sulfate Solvents: Methanol ;  60 - 65 °C; 20 min, 60 - 65 °C
Reference
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Kalola, Anirudhdha G.; et al, Heterocyclic Letters, 2022, 12(1), 87-99

Production Method 22

874-89-5 874-89-5
Reaction Conditions
1.1 Reagents: Pinacolborane Catalysts: (OC-6-42)-Bromodicarbonyl[N,N′-[(6-methyl-1,3,5-triazine-2,4-diyl-κN3)diimino]bi… Solvents: Toluene ;  12 h, 60 °C
1.2 Catalysts: Silica Solvents: Methanol ;  3 - 5 h, 60 °C
Reference
Selective Hydroboration of Carboxylic Acids with a Homogeneous Manganese Catalyst
Barman, Milan K.; et al, Journal of Organic Chemistry, 2019, 84(3), 1570-1579

Production Method 23

873-76-7 873-76-7
13943-58-3 13943-58-3
874-89-5 874-89-5
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: X-Phos ,  (SP-4-3)-[2′-(Amino-κN)[1,1′-biphenyl]-2-yl-κC][dicyclohexyl[2′,4′,6′-tris(1-met… Solvents: 1,4-Dioxane ,  Water ;  1 h, 100 °C
Reference
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Senecal, Todd D.; et al, Angewandte Chemie, 2013, 52(38), 10035-10039

Production Method 24

874-89-5 874-89-5
Reaction Conditions
1.1 Solvents: Methanol ;  3 h, rt
Reference
Silver-Catalyzed Hydroboration of C-X (X = C, O, N) Multiple Bonds
Pandey, Vipin K.; et al, Organic Letters, 2021, 23(5), 1681-1686

Production Method 25

874-89-5 874-89-5
Reaction Conditions
1.1 Reagents: Silica Solvents: Methanol ;  6 h, 60 °C
Reference
Aluminium-Catalyzed Selective Hydroboration of Esters and Epoxides to Alcohols: C-O Bond Activation
Sarkar, Nabin; et al, Chemistry - A European Journal, 2023, 29(4),

Production Method 26

874-89-5 874-89-5
Reaction Conditions
1.1 Reagents: Silica Solvents: Water ;  2 - 4 h, 50 °C
Reference
CeO2-nanocubes as efficient and selective catalysts for the hydroboration of carbonyl groups
Bhawar, Ramesh; et al, New Journal of Chemistry, 2021, 45(33), 15028-15034

Production Method 27

17201-43-3 17201-43-3
874-89-5 874-89-5
Reaction Conditions
1.1 Reagents: Barium carbonate Solvents: Water ;  4 h, reflux
Reference
A synthetic method for diversification of the P1' substituent in phosphinic dipeptides as a tool for exploration of the specificity of the S1' binding pockets of leucine aminopeptidases
Vassiliou, Stamatia; et al, Bioorganic & Medicinal Chemistry, 2007, 15(9), 3187-3200

Production Method 28

87128-27-6 87128-27-6
874-89-5 874-89-5
Reaction Conditions
1.1 Reagents: Trifluoromethanesulfonic anhydride Solvents: Dichloromethane ;  4 h, -10 °C
Reference
Triflic Anhydride Promoted Synthesis of Primary Amides and their Conversion into Nitriles
Rana, Anil; et al, SynOpen, 2018, 2(2), 0180-0191

Production Method 29

873-75-6 873-75-6
874-89-5 874-89-5
Reaction Conditions
1.1 Catalysts: N,N′-Dimethylethylenediamine ,  Potassium iodide ,  Cuprous iodide Solvents: Toluene ;  20 h, 110 °C; 110 °C → rt
1.2 Reagents: Ammonia Solvents: Water
1.3 Solvents: Ethyl acetate
Reference
Copper-Catalyzed Domino Halide Exchange-Cyanation of Aryl Bromides
Zanon, Jacopo; et al, Journal of the American Chemical Society, 2003, 125(10), 2890-2891

Production Method 30

873-76-7 873-76-7
874-89-5 874-89-5
Reaction Conditions
1.1 Catalysts: trans-1,2-Diaminocyclohexane ,  Cuprous iodide Solvents: Acetonitrile ;  1 h, 200 °C
1.2 Reagents: Ammonium hydroxide Solvents: Water ;  rt
Reference
Cyanation of Aryl Chlorides Using a Microwave-Assisted, Copper-Catalyzed Concurrent Tandem Catalysis Methodology
Coughlin, Mary M.; et al, Organometallics, 2013, 32(12), 3537-3543

4-(Hydroxymethyl)benzonitrile Raw materials

4-(Hydroxymethyl)benzonitrile Preparation Products

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